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Compound of Interest

Compound Name: Strontium bromide

Cat. No.: B079252 Get Quote

Technical Support Center: Anhydrous Strontium
Bromide (SrBr₂)
This technical support guide provides researchers, scientists, and drug development

professionals with essential information on the proper storage and handling of anhydrous

strontium bromide to prevent hydration.

Frequently Asked Questions (FAQs)
Q1: What is anhydrous strontium bromide and why is preventing hydration crucial?

Anhydrous strontium bromide (SrBr₂) is the water-free form of strontium bromide. It is a

white, crystalline powder at room temperature.[1] Preventing hydration is critical because SrBr₂

is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere to form

hydrates such as the monohydrate (SrBr₂·H₂O) and the hexahydrate (SrBr₂·6H₂O).[2][3] This

unintended hydration can alter the material's physical and chemical properties, leading to

inconsistencies in experimental results, affecting reaction kinetics, and compromising the

integrity of moisture-sensitive applications.[2]

Q2: What are the primary signs that my anhydrous strontium bromide may have become

hydrated?
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The most common sign of hydration is a change in the physical appearance of the material.

Anhydrous SrBr₂ is a powder, while its hydrated forms can appear as white, deliquescent

crystals.[3][4] You might also observe clumping or caking of the powder.[2] For quantitative

confirmation, thermogravimetric analysis (TGA) can be used to determine the water content by

measuring mass loss upon heating.[2][5]

Q3: What are the recommended storage conditions for anhydrous strontium bromide?

To prevent hydration, anhydrous strontium bromide should be stored in a cool, dry place.[4]

[6] It is essential to keep the container tightly sealed when not in use.[6][7] For enhanced

protection, storage in a desiccator with a suitable drying agent (e.g., silica gel or phosphorus

pentoxide) is highly recommended.[2][5] Storing the material under an inert atmosphere, such

as nitrogen or argon, can provide an additional layer of protection against moisture.[5][8]

Q4: What are the best practices for handling anhydrous strontium bromide in the laboratory?

All handling of anhydrous strontium bromide should be conducted in a well-ventilated area,

such as a fume hood.[6][9] To minimize exposure to atmospheric moisture, it is best to work in

a controlled low-humidity environment like a glove box, especially for highly sensitive

experiments.[5] Always use dry, clean spatulas and glassware. Minimize the time the container

is open to the air.[6] It is also crucial to wear appropriate personal protective equipment (PPE),

including safety goggles, impervious gloves (e.g., nitrile rubber), and a lab coat.[7][9]

Q5: How can I regenerate anhydrous strontium bromide from its hydrated form?

If your strontium bromide has become hydrated, you can obtain the anhydrous form by

heating. The hexahydrate (SrBr₂·6H₂O) converts to the dihydrate (SrBr₂·2H₂O) at

approximately 89°C.[1][2] Further heating to 180°C will yield the anhydrous form (SrBr₂).[1][2]

[3] This process should be carried out in a controlled environment, such as an oven with good

ventilation or under a vacuum, to effectively remove the water vapor.
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Issue Possible Cause Troubleshooting Steps

Inconsistent Experimental

Results

Unintended hydration of the

anhydrous SrBr₂ leading to

changes in molar mass and

reactivity.[2]

1. Verify the hydration state of

your SrBr₂ using

Thermogravimetric Analysis

(TGA).[2] 2. Ensure all future

handling is performed under

stringent anhydrous conditions

(e.g., in a glove box).[5] 3. Dry

the material before use by

heating to 180°C.[2][3]

Clumping or Caking of the

Powder

Absorption of atmospheric

moisture.[2]

1. Break up the clumps gently

in a dry environment. 2. Dry

the material as described

above. 3. Store the material in

a desiccator to prevent future

moisture absorption.[2]

Unexpected Weight Gain

During Experiment

The hygroscopic nature of

SrBr₂ is causing it to absorb

moisture from the experimental

environment.[2][5]

1. Conduct the experiment in a

controlled, low-humidity

environment (e.g., a dry box or

under a flow of dry inert gas).

[5] 2. Use pre-dried solvents

and reagents.[5] 3. Monitor the

relative humidity of the

experimental environment.[5]

Formation of an Unknown

White Precipitate in Solution

Possible reaction with

atmospheric carbon dioxide to

form insoluble strontium

carbonate (SrCO₃).[5]

1. If carbonate formation is

suspected, test for dissolution

in a dilute acid, which should

cause effervescence (CO₂

evolution).[5] 2. To prevent

this, handle the material and

prepare solutions under an

inert atmosphere.[5]
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The following table summarizes key physical properties and transition temperatures for

strontium bromide and its common hydrate.

Property Anhydrous (SrBr₂) Hexahydrate (SrBr₂·6H₂O)

Molar Mass ( g/mol ) 247.43[2] 355.52[2]

Density (g/cm³) 4.216[2][3] 2.386[2]

Melting Point (°C) 643[2][3] 89 (decomposes)[2]

Solubility in Water 107 g/100 mL[2] Very soluble[2]

Dehydration Temperature N/A ~89°C (to dihydrate)[2]

Anhydrous Formation Temp. N/A 180°C[2][3]

Experimental Protocols & Visualizations
Experimental Workflow: Handling Anhydrous Strontium
Bromide
This workflow outlines the critical steps for handling anhydrous SrBr₂ to prevent hydration

during an experiment.
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Prepare Low-Humidity
Environment

(e.g., Glove Box)

Transfer Anhydrous SrBr₂
from Storage to Glove Box

Pre-dry all Glassware
and Equipment

Quickly Weigh the
Required Amount

Immediately Seal the
Stock Container

Perform Experimental Steps
Within the Controlled Environment

Seal the Reaction Vessel
Before Removing from

Glove Box
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Causes of Hydration

Preventative Measures

Hygroscopic Nature
of SrBr₂

Exposure to
Atmospheric Moisture

leads to

Improper Storage Incorrect Handling

Store in Tightly
Sealed Containers

prevented by

Use a Desiccator

prevented by

Handle in a Controlled
(Dry) Environment

prevented by

Minimize Exposure Time

prevented by

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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